![molecular formula C6H13NO B1630746 2-Methylpiperidin-4-ol CAS No. 344329-35-7](/img/structure/B1630746.png)
2-Methylpiperidin-4-ol
Overview
Description
2-Methylpiperidin-4-ol, also known as 2-methylpyrrolidine-4-ol, is an organic compound belonging to the piperidine class. It is a colorless liquid with a characteristic odor and is soluble in water and alcohol. This compound is used as a solvent in various industrial applications, and is also a key intermediate in the synthesis of many pharmaceuticals and agrochemicals.
Scientific Research Applications
Environmentally Friendly Chemical Synthesis
2-Methylpiperidin-4-ol and related compounds like 4-methylpiperidine have been studied for their role in environmentally friendly chemical synthesis processes. An example is their use in the removal of Fmoc groups in peptide synthesis, offering a less harmful and less expensive approach with high efficiency and purity in the final product (Rodríguez et al., 2019).
Potential Therapeutic Applications
Some derivatives of this compound have been explored for their potential as therapeutic agents, particularly as anti-amnesiant agents. This research involves revisited syntheses and in vivo evaluations to understand their effectiveness and potential applications (Leflemme et al., 2005).
Role in Pharmaceutical Chemistry
The compound has been examined in the context of pharmaceutical chemistry, particularly in the synthesis of analgesics, neuroleptics, and antihistamines. Research has demonstrated its utility in reductive amination processes, contributing to the creation of various medically significant compounds (Senguttuvan et al., 2013).
Chemical Structure and Biological Activity
Studies have also looked at the relationships between the chemical structure of compounds like this compound and their affinity for certain receptors, contributing to our understanding of how small changes in chemical structure can significantly impact biological activity (Abramson et al., 1974).
Industrial Applications
In industrial applications, derivatives of this compound have been used in processes like hydrodenitrogenation (HDN), crucial for the purification of fuels and other industrial chemicals. This involves understanding how different derivatives interact with catalysts and affect reaction pathways (Oyama & Lee, 2005).
Environmental Engineering
The compound has shown promise in environmental engineering, particularly in the absorption of carbon dioxide. This research is vital for developing new methods of CO2 capture and mitigation, a critical aspect of combating climate change (Choi et al., 2012).
Mechanism of Action
Target of Action
A related compound, piperidin-4-ol derivatives, has been evaluated for potential treatment of hiv, suggesting that it may interact with the chemokine receptor ccr5 .
Mode of Action
It’s worth noting that many ccr5 antagonists, which piperidin-4-ol derivatives are part of, contain a basic nitrogen atom that is believed to anchor the ligands to the ccr5 receptor via a strong salt-bridge interaction .
Biochemical Pathways
If it acts similarly to other piperidin-4-ol derivatives, it may influence the pathways related to hiv-1 entry into cells .
Result of Action
If it acts similarly to other piperidin-4-ol derivatives, it may prevent HIV-1 entry into cells by antagonizing the CCR5 receptor .
Biochemical Analysis
Biochemical Properties
It is known that the compound has a molecular weight of 115.17 and its empirical formula is C6H13NO
Cellular Effects
Some piperidin-4-ol derivatives have been evaluated for potential treatment of HIV, suggesting that 2-Methylpiperidin-4-ol may also have significant effects on cellular processes
Molecular Mechanism
It is likely that the compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Properties
IUPAC Name |
2-methylpiperidin-4-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO/c1-5-4-6(8)2-3-7-5/h5-8H,2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSVHVLZINDRYQA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CCN1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801337276 | |
Record name | 2-Methylpiperidin-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801337276 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
115.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
344329-35-7 | |
Record name | 2-Methylpiperidin-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801337276 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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